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Compound of Interest

Compound Name: Obelin

Cat. No.: B15616920

Disclaimer: The following information pertains to Obeticholic Acid. The term "Obelin" as
specified in the query did not correspond to a known chemical substance in our search. Please
verify the identity of the substance you are working with before proceeding.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Obeticholic Acid.

Hazard Identification and Safety Precautions

Obeticholic Acid (OCA) is a semi-synthetic bile acid analog. While it is used as a therapeutic
agent, it also presents hazards in a laboratory setting. It is classified as harmful if swallowed,
causes skin irritation, and serious eye irritation, and may cause respiratory irritation.[1] It is also
suspected of damaging fertility or the unborn child.[2][3]

Summary of Hazards:
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Hazard Class

GHS Classification

Precautionary Statement

Codes
Acute Toxicity, Oral Category 4 H302
Skin Corrosion/Irritation Category 2 H315
Serious Eye Damage/Irritation Category 2A H319
Specific Target Organ Toxicity Category 3 (Respiratory tract H335
(Single Exposure) irritation)
Reproductive Toxicity Category 2 H361

Source:[1][2][3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure safety.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[2]14]

Protects against splashes and
dust particles that can cause

serious eye irritation.

Hand Protection

Chemically resistant,
impervious gloves (e.g., nitrile
rubber). Gloves must be

inspected prior to use.[4]

Prevents skin contact which

can cause irritation.

Skin and Body Protection

Laboratory coat, long-sleeved
clothing. For larger quantities
or risk of splashing, wear
fire/flame resistant and

impervious clothing.[1][4]

Protects skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area or
under a fume hood.[1][5] If
engineering controls are not
sufficient, a NIOSH-approved
N2100 or CEN-approved FFP3
particulate respirator may be
used.[4]

Prevents inhalation of dust or
aerosols which can cause

respiratory tract irritation.

Safe Handling and Storage Protocol

Engineering Controls:

e Work in a well-ventilated area. The use of a laboratory fume hood is recommended,

especially when handling powders or creating solutions.[4][5]

o Ensure safety showers and eyewash stations are readily accessible.[1]

Handling Procedures:

e Read and understand the Material Safety Data Sheet (MSDS) before starting any work.[1][2]

[3I141[5][6]
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Don the appropriate PPE as specified in the table above.

Avoid contact with skin, eyes, and clothing.[2][4]

Avoid the formation of dust and aerosols.[1][2][5]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling.[1][4]

Storage Conditions:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][5]
o Recommended storage temperatures:

o Powder: -20°C for up to 3 years.[1][5]

o In solvent: -80°C for up to 6 months.[1][5]

Emergency Procedures
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Situation First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[2][5]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention.[4][5]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][4][5]

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion , . . .
unconscious person. Seek immediate medical
attention.[4][5]

Evacuate personnel to a safe area. Wear
appropriate PPE. Avoid dust formation. Sweep
] up or vacuum the spillage and collect it in a
Spillage

suitable container for disposal. Clean the spill
area thoroughly with a suitable decontaminating
agent.[1][4]

Disposal Plan

All waste materials containing Obeticholic Acid must be treated as hazardous waste.
o Waste Collection: Collect waste in a clearly labeled, sealed container.

o Disposal Method: Dispose of the hazardous waste through a licensed disposal company. Do
not dispose of it in the regular trash or down the drain.[4][7] Ensure compliance with all
federal, state, and local regulations.[4]
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o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
chemical waste.[4]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling Obeticholic Acid in a
laboratory setting.
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Caption: Workflow for Safe Handling of Obeticholic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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